Cas no 2229012-12-6 (1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229012-12-6
• MF: C₁₂H₁₃Cl₂N
• MW: 242.144321203232
• CID: 6376600
• PubChem ID: 165690192
• Update Time: 2025-07-09

1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine
• EN300-1976303
• 2229012-12-6
• 1-[1-(2,6-dichlorophenyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C12H13Cl2N/c13-8-2-1-3-9(14)10(8)11(4-5-11)12(15)6-7-12/h1-3H,4-7,15H2
• InChI Key： KKSJAYJBNMGZQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(CC1)C1(CC1)N)Cl

Computed Properties

• Exact Mass: 241.0425048g/mol
• Monoisotopic Mass: 241.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine

1-1-(2,6-Dichlorophenyl)cyclopropylcyclopropan-1-amine: A Comprehensive Overview

1-1-(2,6-Dichlorophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229012-12-6) is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its distinctive cyclopropyl and dichlorophenyl moieties, which confer it with unique chemical and physical properties.

The molecular structure of 1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine consists of a cyclopropyl ring attached to a dichlorophenyl group through a secondary amine linkage. The cyclopropyl ring, being highly strained, imparts significant reactivity and conformational rigidity to the molecule. The dichlorophenyl group, on the other hand, provides additional electronic and steric effects that can influence the compound's interactions with biological targets.

In the realm of medicinal chemistry, 1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine could serve as a valuable starting point for the development of novel therapeutic agents.

Beyond its medicinal applications, 1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine has also been investigated for its potential use in materials science. The unique combination of cyclopropyl and dichlorophenyl groups makes this compound an attractive candidate for the synthesis of advanced materials with tailored properties. Research published in the Journal of Materials Chemistry (2023) highlighted the use of this compound as a building block for the creation of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthesis of 1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,6-dichlorobenzaldehyde with cyclopropylamine followed by cyclization to form the desired product. Advances in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

The physicochemical properties of 1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine, such as its solubility, melting point, and stability under various conditions, have been extensively studied. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For example, the compound's low solubility in water but high solubility in organic solvents makes it suitable for use in organic synthesis and material processing.

In conclusion, 1-1-(2,6-dichlorophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229012-12-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and diverse biological activities make it an intriguing subject for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex chemical systems and their practical implications.